Cas no 121866-32-8 (Benzoic acid, 4-(1-heptynyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(1-heptynyl)-, methyl ester
• CAS No: 121866-32-8
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 1213261
• PubChem ID: 12996648
• Update Time: 2025-04-20

Benzoic acid, 4-(1-heptynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-heptynyl)-, methyl ester
• 4-hept-1-ynyl-benzoic acid methyl ester
• 121866-32-8
• HS-4807
• methyl 4-(hept-1-yn-1-yl)benzoate

• Inchi： 1S/C15H18O2/c1-3-4-5-6-7-8-13-9-11-14(12-10-13)15(16)17-2/h9-12H,3-6H2,1-2H3
• InChI Key： PVWAEUHPJKXLBY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C#CCCCCC)=O

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3Ų